2-(3-(3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl)-4,6-dimethyl-2-oxopyridin-1(2H)-yl)-N-phenethylacetamide

• IUPAC Name: 2-[3-[3-(3-chlorophenyl)-1,2,4-oxadiazol-5-yl]-4,6-dimethyl-2-oxopyridin-1-yl]-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C25H23ClN4O3/c1-16-13-17(2)30(15-21(31)27-12-11-18-7-4-3-5-8-18)25(32)22(16)24-28-23(29-33-24)19-9-6-10-20(26)14-19/h3-10,13-14H,11-12,15H2,1-2H3,(H,27,31)
• InChI Key: BISYYBGQNYWYKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)NCCC2=CC=CC=C2)C3=NC(=NO3)C4=CC(=CC=C4)Cl)C
• Molecular Formula: C25H23ClN4O3
• Molecular Weight: 462.9 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography to determine the 3D structure of the molecule. It includes bond lengths, bond angles, and the spatial arrangement of atoms.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, and the conditions under which the reaction occurs.

Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, polarity, reactivity, etc.

Scientific Research Applications

High-Performance Polymers

Polyimides and Poly(amide-imide)s

Research on polymers based on 1,3,4-oxadiazole derivatives has demonstrated their utility in creating materials with exceptional thermal stability and solubility in polar and aprotic solvents. For instance, polyimides and a poly(amide-imide) containing a 1,3,4-oxadiazole-2-pyridyl pendant group have been synthesized, showing promise for high-performance applications due to their thermal behavior and solubility characteristics. These materials exhibit potential for use in advanced coatings, films, and membranes due to their inherent stability and processability (Mansoori et al., 2012).

Organics for Electronics and Optoelectronics

Molecular Wires and Fluorescent Polymers

Derivatives incorporating 1,3,4-oxadiazole units have been explored for their redox properties, structural characteristics, and optoelectronic applications. Molecular wires comprising pi-extended ethynyl- and butadiynyl-1,3,4-oxadiazole derivatives have shown potential in synthesizing materials for electronic and optoelectronic devices, highlighting the versatility of 1,3,4-oxadiazole moieties in developing new functional materials with desirable electronic properties (Wang et al., 2006).

Environmental and Catalytic Applications

Polyimides for Metal Ion Adsorption

Novel polyimides containing 1,3,4-oxadiazole and pyridine moieties have been synthesized and evaluated for their ability to remove metal ions, such as Co(II) and Ni(II), from aqueous solutions. These materials offer promising solutions for environmental remediation and water purification, leveraging the specific interactions between the polymer structure and metal ions for efficient adsorption (Mansoori & Ghanbari, 2015).

Safety And Hazards

This involves studying the toxicological profile of the compound. It includes its health hazards, environmental hazards, handling precautions, etc.

Future Directions

This involves discussing potential future research directions. It could involve potential applications, modifications to improve its properties, etc.